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Compound of Interest

Compound Name: 2,4-Dihydroxybenzophenone

Cat. No.: B1670367

Introduction

2,4-Dihydroxybenzophenone, also known as benzophenone-1, is a versatile organic
compound highly valued for its exceptional ultraviolet (UV) absorbing properties.[1][2] This
technical guide provides a comprehensive overview of its chemical properties, molecular
structure, synthesis, and diverse applications, with a particular focus on its role as a
photostabilizer in various industrial and research settings. As a key ingredient in sunscreens,
plastics, and coatings, 2,4-Dihydroxybenzophenone plays a crucial role in preventing
photodegradation, thereby extending the lifespan and maintaining the integrity of materials
exposed to sunlight.[1][2][3] This document is intended for researchers, scientists, and
professionals in drug development and material science who seek a detailed understanding of
this important compound.

Chemical Structure and Physicochemical Properties

2,4-Dihydroxybenzophenone belongs to the class of benzophenones, characterized by a
diaryl ketone framework.[2] Its structure consists of a benzoyl group attached to a resorcinol
(1,3-dihydroxybenzene) moiety. The presence of two hydroxyl groups on one of the phenyl
rings is fundamental to its chemical reactivity and its efficacy as a UV absorber.[4]

The IUPAC name for this compound is (2,4-dihydroxyphenyl)(phenyl)methanone.[5]
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Molecular Structure Visualization

The molecular structure of 2,4-Dihydroxybenzophenone is depicted below, illustrating the
arrangement of the phenyl rings, the central carbonyl group, and the ortho and para hydroxyl
groups.

Caption: Molecular structure of 2,4-Dihydroxybenzophenone.

Physicochemical Data Summary

The key physicochemical properties of 2,4-Dihydroxybenzophenone are summarized in the
table below for easy reference. This data is critical for its application in various formulations and

materials.
Property Value Source(s)
CAS Number 131-56-6 [L][215161r7181enLo]
Molecular Formula C13H1003 [11121[4117118]
Molecular Weight 214.22 g/mol (11415161 71A011]
White to light yellow crystalline
Appearance [1112114]
powder
Melting Point 142-147 °C [1161[8]
Boiling Point 194 °C at 1 mmHg [6][8]
Insoluble in water; soluble in
Solubility ethanol, methanol, acetone, [2][6]18]
ether, and ethyl acetate.
Purity > 99% (HPLC) [1]

Mechanism of Action as a UV Absorber

The primary function of 2,4-Dihydroxybenzophenone is to protect materials from the
damaging effects of ultraviolet radiation.[3] Its efficacy stems from its ability to absorb UV
energy and dissipate it as harmless thermal energy. This process involves an intramolecular
hydrogen bond between the hydroxyl group at the 2-position and the carbonyl group.
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Upon absorption of UV radiation, the molecule undergoes a reversible tautomerization. The
energy is absorbed, causing the proton of the hydroxyl group to transfer to the carbonyl
oxygen, forming an unstable keto-enol tautomer. This excited state rapidly relaxes back to the
ground state, releasing the absorbed energy as heat and regenerating the original, stable
phenolic form. This cyclic process allows the molecule to absorb UV radiation repeatedly
without undergoing permanent chemical change.[12]

UV Absorption Mechanism Workflow

The following diagram illustrates the key steps in the photoprotective mechanism of 2,4-
Dihydroxybenzophenone.

Intramolecular
UV Photon Absorption Proton Transfer Excited State
hv (Excitation) (Keto-Enol Tautomer) Vibrational Relaxation
/V Return to
Ground State - Ground State Non-Radiative Decay
(Stable Phenolic Form) | (Heat Dissipation)

Click to download full resolution via product page

Caption: Photoprotective mechanism of 2,4-Dihydroxybenzophenone.

Synthesis of 2,4-Dihydroxybenzophenone

Historically, 2,4-Dihydroxybenzophenone has been synthesized through the Friedel-Crafts
acylation of resorcinol with benzoyl chloride or benzoic acid, using catalysts like aluminum
chloride (AICI3) or zinc chloride (ZnCl2).[13][14] However, these methods often result in low
yields and generate significant waste.[13]

More contemporary and efficient methods have been developed. One such improved process
involves the reaction of resorcinol with a benzotrihalide (e.g., benzotrichloride) in an aqueous
solution of N-methylpyrrolidone, followed by vacuum distillation for purification. This approach
offers higher yields and a more environmentally friendly profile.[13][14] Another green synthesis
approach utilizes benzoic anhydride as the acylation reagent with a novel, recoverable catalyst.
[15]

General Synthesis Protocol via Friedel-Crafts Acylation
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Below is a generalized, step-by-step methodology for the synthesis of 2,4-
Dihydroxybenzophenone via the traditional Friedel-Crafts acylation.

e Reaction Setup: In a three-necked flask equipped with a mechanical stirrer, a reflux
condenser, and a dropping funnel, add resorcinol and a suitable solvent (e.g., nitrobenzene).

» Catalyst Addition: Cool the mixture in an ice bath and slowly add anhydrous aluminum
chloride in portions while stirring.

e Acylation: Add benzoyl chloride dropwise to the reaction mixture, maintaining a low
temperature.

e Reaction Progression: After the addition is complete, allow the mixture to warm to room

temperature and then heat it on a water bath for several hours until the evolution of hydrogen

chloride gas ceases.

» Hydrolysis: Cool the reaction mixture and pour it onto a mixture of crushed ice and
concentrated hydrochloric acid to decompose the aluminum chloride complex.

e Product Isolation: The crude product will precipitate. Isolate it by filtration and wash
thoroughly with cold water.

 Purification: Recrystallize the crude product from a suitable solvent, such as ethanol or hot
water, to obtain pure 2,4-Dihydroxybenzophenone.[16]

Synthesis Workflow Diagram

The following diagram outlines the general workflow for the synthesis of 2,4-
Dihydroxybenzophenone.
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Caption: General workflow for the synthesis of 2,4-Dihydroxybenzophenone.

Applications in Research and Industry

The exceptional UV-absorbing properties of 2,4-Dihydroxybenzophenone make it a valuable
component in a wide range of applications.

e Sunscreens and Cosmetics: It is widely used as a broad-spectrum UV filter in sunscreens
and other personal care products to protect the skin from harmful UVA and UVB radiation,
thereby helping to prevent sunburn and premature aging.[1][2]
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e Polymers and Plastics: As a photostabilizer, it is incorporated into various polymers such as
polyvinyl chloride (PVC), polystyrene, and polyethylene to prevent degradation,
discoloration, and loss of mechanical properties upon exposure to sunlight.[1][2][16][17]

o Coatings and Paints: In paints, varnishes, and other coatings, it helps to maintain color
fastness and prevent the binder from breaking down due to UV exposure, thus extending the
life of the coating.[1][2][16]

e Drug Development: The benzophenone scaffold is of interest in medicinal chemistry.[18] 2,4-
Dihydroxybenzophenone and its derivatives have been investigated for various biological
activities, including anti-inflammatory properties.[19][20]

e Analytical Chemistry: It can be used as a reagent in certain analytical methods, including the
detection of metal ions.[1]

e Synthetic Intermediate: It serves as a starting material for the synthesis of other, more
complex UV absorbers and functional molecules.[16][17][21]

Safety and Toxicological Profile

While 2,4-Dihydroxybenzophenone is effective as a UV absorber, its safety profile is a
subject of ongoing research. It is considered a mild skin and eye irritant.[16][22][23] Some
studies have raised concerns about its potential as an endocrine disruptor, with evidence of
estrogenic activity in vitro.[5][16] As such, its use in consumer products is regulated in various
regions. It is crucial to handle this chemical with appropriate personal protective equipment in a
well-ventilated area and to consult the latest safety data sheets (SDS) for detailed handling and
disposal information.[22][24]

Conclusion

2,4-Dihydroxybenzophenone is a compound of significant industrial and scientific importance.
Its well-characterized chemical structure and photoprotective mechanism make it an
indispensable tool for protecting materials and human skin from the deleterious effects of UV
radiation. While its synthesis has evolved towards more efficient and sustainable methods,
ongoing research continues to explore its full range of applications and to ensure its safe use.
This guide has provided a detailed technical overview to support researchers and professionals
in leveraging the unique properties of this versatile molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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